2-chloro-N-(2-methyl-1-p-tolylpropan-2-yl)acetamide

• Molecular Formula: C13H18ClNO
• Molecular Weight: 239.74 g/mol
• IUPAC Name: 2-chloro-N-[2-methyl-1-(4-methylphenyl)propan-2-yl]acetamide
• InChI: InChI=1S/C13H18ClNO/c1-10-4-6-11(7-5-10)8-13(2,3)15-12(16)9-14/h4-7H,8-9H2,1-3H3,(H,15,16)
• InChI Key: TVGBVYZISIBYNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(C)(C)NC(=O)CCl

Description

2-chloro-N-(2-methyl-1-p-tolylpropan-2-yl)acetamide is a useful research compound. Its molecular formula is C13H18ClNO and its molecular weight is 239.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.21 g (50 mmol) of 2-methyl-1-p-tolylpropan-2-ol and 12.0 mL of acetic acid were dissolved in 11.3 g (0.15 mol) of chloroacetonitrile, mixed with 12.0 mL (0.15 mol) of sulfuric acid under cooling with ice and stirred at room temperature for 5 hours. The reaction solution was poured into 200 mL of ice-cold water and extracted with diisopropyl ether. The organic layer was washed with saturated aqueous sodium hydrogen carbonate and saturated aqueous sodium chloride successively, dried over anhydrous sodium sulfate and filtered, and the filtrate was concentrated under reduced pressure to give 10.8 g of the desired product as white crystals.